Cas no 2339-53-9 ((5-Fluoro-2-methylphenyl)hydrazine)

• Product Name: (5-Fluoro-2-methylphenyl)hydrazine
• CAS No: 2339-53-9
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD09813199
• CID: 4642374
• PubChem ID: 2737397
• Update Time: 2025-06-11

(5-Fluoro-2-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-2-methylphenyl)hydrazine
• 5-Fluoro-2-methylphenylhydrazine
• CAA33953
• BBL021902
• STK894619
• Hydrazine,(5-fluoro-2-methylphenyl)-
• (5-Fluoro-2-methylphenyl)hydrazine

• MDL： MFCD09813199
• Inchi： 1S/C7H9FN2/c1-5-2-3-6(8)4-7(5)10-9/h2-4,10H,9H2,1H3
• InChI Key： IFKJTZLQRLTAIX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.6
• Topological Polar Surface Area: 38

Additional information on (5-Fluoro-2-methylphenyl)hydrazine

Comprehensive Overview of (5-Fluoro-2-methylphenyl)hydrazine (CAS No. 2339-53-9): Properties, Applications, and Research Insights

(5-Fluoro-2-methylphenyl)hydrazine (CAS No. 2339-53-9) is a specialized arylhydrazine derivative with a molecular formula of C₇H₉FN₂. This compound features a fluoro-substituted phenyl ring and a hydrazine functional group, making it a versatile intermediate in organic synthesis. Researchers and industries value its role in constructing heterocyclic frameworks, particularly in the development of pharmaceutical intermediates and agrochemicals. Its unique structure contributes to its reactivity in condensation reactions and cyclization processes, which are critical for synthesizing bioactive molecules.

The growing interest in fluorinated compounds has propelled studies on CAS 2339-53-9, especially in the context of drug discovery and material science. Fluorine's electronegativity enhances the compound's binding affinity in target interactions, a hot topic in medicinal chemistry. Recent publications highlight its utility in designing kinase inhibitors and antioxidant agents, aligning with trends in precision medicine. Additionally, its potential in catalysis and polymer stabilization is under exploration, addressing industrial demands for high-performance additives.

From a synthetic chemistry perspective, (5-Fluoro-2-methylphenyl)hydrazine is often employed in Paal-Knorr reactions to form pyrrole derivatives, a class of compounds prevalent in natural products. Its stability under mild conditions makes it suitable for multistep syntheses, a frequent search query among organic chemists. Environmental considerations also drive interest in green chemistry applications, where researchers explore solvent-free protocols for its utilization.

Analytical characterization of CAS 2339-53-9 typically involves NMR spectroscopy (notably ¹⁹F-NMR due to the fluorine atom), mass spectrometry, and HPLC purity analysis. These methods ensure batch consistency, a priority for quality control in industrial settings. Safety data sheets emphasize standard laboratory precautions, though it is not classified under stringent regulatory lists, making it accessible for academic research.

Emerging discussions in cheminformatics databases link 2339-53-9 to structure-activity relationship (SAR) studies, particularly in optimizing lead compounds. Its meta-substituted fluorine and methyl group offer steric and electronic modulation, a recurring theme in computational chemistry forums. Patent literature reveals its inclusion in anticancer scaffold designs, resonating with current oncology research trends.

In summary, (5-Fluoro-2-methylphenyl)hydrazine (CAS No. 2339-53-9) bridges fundamental and applied science, with relevance to life sciences, materials engineering, and sustainable chemistry. Its multifaceted applications and alignment with cutting-edge research ensure continued interest across disciplines.